Cas no 1708199-29-4 (4-(4-Bromo-2-methyl-2H-pyrazol-3-ylmethanesulfonyl)-morpholine)

• Product Name: 4-(4-Bromo-2-methyl-2H-pyrazol-3-ylmethanesulfonyl)-morpholine
• CAS No: 1708199-29-4
• MF: C₉H₁₄BrN₃O₃S
• MW: 324.194759845734
• CID: 5210737
• Update Time: 2025-11-02

4-(4-Bromo-2-methyl-2H-pyrazol-3-ylmethanesulfonyl)-morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-2-methyl-2H-pyrazol-3-ylmethanesulfonyl)-morpholine
• Morpholine, 4-[[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]sulfonyl]-

• Inchi： 1S/C9H14BrN3O3S/c1-12-9(8(10)6-11-12)7-17(14,15)13-2-4-16-5-3-13/h6H,2-5,7H2,1H3
• InChI Key： QKLKLYAHJZSSIB-UHFFFAOYSA-N
• SMILES： N1(S(CC2N(C)N=CC=2Br)(=O)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-(4-Bromo-2-methyl-2H-pyrazol-3-ylmethanesulfonyl)-morpholine

Comprehensive Overview of 4-(4-Bromo-2-methyl-2H-pyrazol-3-ylmethanesulfonyl)-morpholine (CAS No. 1708199-29-4)

The compound 4-(4-Bromo-2-methyl-2H-pyrazol-3-ylmethanesulfonyl)-morpholine (CAS No. 1708199-29-4) is a specialized sulfonyl morpholine derivative with a brominated pyrazole moiety. This unique structure makes it a subject of interest in pharmaceutical and agrochemical research. Its molecular formula, C9H14BrN3O3S, highlights the presence of bromine and sulfonyl groups, which are often leveraged in drug discovery for their bioactivity and stability. Researchers are increasingly exploring its potential as a kinase inhibitor or intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 4-(4-Bromo-2-methyl-2H-pyrazol-3-ylmethanesulfonyl)-morpholine has surged due to their applications in targeted therapy and crop protection. The compound’s pyrazole-sulfonyl backbone is particularly noteworthy, as it mimics motifs found in FDA-approved drugs. For instance, similar structures are used in anti-inflammatory and anticancer agents, aligning with current trends in precision medicine. This has led to a spike in searches for "pyrazole sulfonamide derivatives" and "brominated morpholine applications" in scientific databases.

From a synthetic perspective, CAS No. 1708199-29-4 is often discussed in the context of cross-coupling reactions and catalysis. Its bromo substituent serves as a versatile handle for palladium-catalyzed couplings, a hot topic in green chemistry. Laboratories optimizing Suzuki-Miyaura or Buchwald-Hartwig reactions frequently reference this compound. Additionally, its morpholine ring enhances solubility, a critical factor in drug formulation—a recurring theme in AI-driven drug design queries.

Another area of interest is the compound’s role in proteomics and chemical biology. Its ability to modulate protein-protein interactions (PPIs) has been explored in high-throughput screening (HTS) campaigns. With the rise of fragment-based drug discovery (FBDD), 4-(4-Bromo-2-methyl-2H-pyrazol-3-ylmethanesulfonyl)-morpholine is gaining traction as a scaffold for designing allosteric inhibitors. This aligns with Google Trends data showing increased searches for "small molecule modulators" and "PPI inhibitors."

Environmental and regulatory considerations also play a role in its adoption. The compound’s low ecotoxicity profile, compared to traditional halogenated intermediates, makes it a candidate for sustainable chemistry initiatives. Researchers are investigating its degradation pathways to address concerns about persistent organic pollutants (POPs), a frequently searched topic in environmental science forums.

In summary, 4-(4-Bromo-2-methyl-2H-pyrazol-3-ylmethanesulfonyl)-morpholine (CAS No. 1708199-29-4) is a multifaceted compound bridging medicinal chemistry, catalysis, and sustainability. Its structural features and applications resonate with contemporary research priorities, from AI-aided molecular design to green synthesis. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in innovation-driven industries.